Cas no 90905-54-7 (ethyl 2,4,6-trimethylpyrimidine-5-carboxylate)

• Product Name: ethyl 2,4,6-trimethylpyrimidine-5-carboxylate
• CAS No: 90905-54-7
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• MDL: MFCD26405694
• CID: 3161648
• PubChem ID: 13203796
• Update Time: 2025-06-09

ethyl 2,4,6-trimethylpyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2,4,6-trimethylpyrimidine-5-carboxylate
• 5-ethoxycarbonyl-2,4,6-trimethylpyrimidine
• Ethyl2,4,6-trimethylpyrimidine-5-carboxylate
• 5-Pyrimidinecarboxylic acid, 2,4,6-trimethyl-, ethyl ester
• SCHEMBL10073316
• JLNRQWMYAYZEMG-UHFFFAOYSA-N
• SB57134
• SS-4836
• 90905-54-7
• DTXSID70527350
• AKOS026675666

• MDL： MFCD26405694
• Inchi： 1S/C10H14N2O2/c1-5-14-10(13)9-6(2)11-8(4)12-7(9)3/h5H2,1-4H3
• InChI Key： JLNRQWMYAYZEMG-UHFFFAOYSA-N
• SMILES： C1(C)=NC(C)=C(C(OCC)=O)C(C)=N1

Computed Properties

• Exact Mass: 194.105527694Da
• Monoisotopic Mass: 194.105527694Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 52.1Ų

Additional information on ethyl 2,4,6-trimethylpyrimidine-5-carboxylate

Comprehensive Overview of Ethyl 2,4,6-Trimethylpyrimidine-5-Carboxylate (CAS No. 90905-54-7)

Ethyl 2,4,6-trimethylpyrimidine-5-carboxylate (CAS No. 90905-54-7) is a specialized organic compound widely recognized for its versatile applications in pharmaceuticals, agrochemicals, and material science. This pyrimidine derivative features a unique molecular structure, combining a carboxylate ester group with a trimethyl-substituted pyrimidine ring. Its chemical formula and molecular weight make it a valuable intermediate in synthetic chemistry, particularly in the development of heterocyclic compounds.

The compound's significance has grown in recent years due to its role in drug discovery and catalysis. Researchers frequently search for "ethyl 2,4,6-trimethylpyrimidine-5-carboxylate uses" or "CAS 90905-54-7 synthesis" to explore its potential in medicinal chemistry. Its structural motifs are often leveraged to design bioactive molecules, addressing contemporary challenges like antimicrobial resistance and cancer therapeutics. The ester functional group further enhances its reactivity, enabling diverse derivatization pathways.

In agrochemical applications, ethyl 2,4,6-trimethylpyrimidine-5-carboxylate serves as a precursor for crop protection agents. Its pyrimidine core is a common scaffold in herbicides and fungicides, aligning with the industry's demand for sustainable solutions. Searches such as "pyrimidine-based agrochemicals" highlight its relevance in green chemistry initiatives. Additionally, its stability under various reaction conditions makes it a preferred choice for scale-up processes.

From a material science perspective, this compound contributes to the development of advanced polymers and coordination complexes. Its ability to act as a ligand in metal-organic frameworks (MOFs) has garnered attention in nanotechnology research. Queries like "CAS 90905-54-7 MOF applications" reflect growing interest in its structural versatility. The compound's thermal stability and solubility properties further expand its utility in high-performance materials.

Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are commonly employed to characterize ethyl 2,4,6-trimethylpyrimidine-5-carboxylate. Laboratories often optimize purification methods to achieve high purity grades, ensuring compliance with industrial standards. The compound's spectral data and chromatographic behavior are well-documented, facilitating its integration into quality control protocols.

Environmental and safety assessments of CAS 90905-54-7 emphasize its compatibility with regulatory guidelines. While not classified as hazardous, proper handling procedures are recommended to mitigate risks associated with chemical exposure. This aligns with the broader trend of responsible chemical management, a topic frequently searched as "safe handling of pyrimidine derivatives."

In summary, ethyl 2,4,6-trimethylpyrimidine-5-carboxylate (CAS No. 90905-54-7) exemplifies the intersection of innovation and practical utility in modern chemistry. Its applications span life sciences, agriculture, and advanced materials, driven by its adaptable molecular architecture. As research progresses, this compound is poised to play a pivotal role in addressing global scientific challenges.